Cas no 1249453-52-8 (2-(3-methoxypropoxy)pyrimidin-5-amine)
1249453-52-8 structure
Product Name:2-(3-methoxypropoxy)pyrimidin-5-amine
CAS No:1249453-52-8
MF:C8H13N3O2
MW:183.207721471786
CID:5811694
PubChem ID:61147900
Update Time:2024-01-16
2-(3-methoxypropoxy)pyrimidin-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-methoxypropoxy)pyrimidin-5-amine
- 5-Pyrimidinamine, 2-(3-methoxypropoxy)-
- 1249453-52-8
- EN300-1295619
-
- Inchi: 1S/C8H13N3O2/c1-12-3-2-4-13-8-10-5-7(9)6-11-8/h5-6H,2-4,9H2,1H3
- InChI Key: STJGHMXEJCXDTN-UHFFFAOYSA-N
- SMILES: C1(OCCCOC)=NC=C(N)C=N1
Computed Properties
- Exact Mass: 183.100776666g/mol
- Monoisotopic Mass: 183.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 70.3Ų
Experimental Properties
- Density: 1.159±0.06 g/cm3(Predicted)
- Boiling Point: 356.9±48.0 °C(Predicted)
- pka: 2.52±0.22(Predicted)
2-(3-methoxypropoxy)pyrimidin-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1295619-0.05g |
2-(3-methoxypropoxy)pyrimidin-5-amine |
1249453-52-8 | 95% | 0.05g |
$235.0 | 2023-06-06 | |
| Enamine | EN300-1295619-0.1g |
2-(3-methoxypropoxy)pyrimidin-5-amine |
1249453-52-8 | 95% | 0.1g |
$352.0 | 2023-06-06 | |
| Enamine | EN300-1295619-0.25g |
2-(3-methoxypropoxy)pyrimidin-5-amine |
1249453-52-8 | 95% | 0.25g |
$503.0 | 2023-06-06 | |
| Enamine | EN300-1295619-0.5g |
2-(3-methoxypropoxy)pyrimidin-5-amine |
1249453-52-8 | 95% | 0.5g |
$791.0 | 2023-06-06 | |
| Enamine | EN300-1295619-1.0g |
2-(3-methoxypropoxy)pyrimidin-5-amine |
1249453-52-8 | 95% | 1g |
$1014.0 | 2023-06-06 | |
| Enamine | EN300-1295619-2.5g |
2-(3-methoxypropoxy)pyrimidin-5-amine |
1249453-52-8 | 95% | 2.5g |
$1988.0 | 2023-06-06 | |
| Enamine | EN300-1295619-5.0g |
2-(3-methoxypropoxy)pyrimidin-5-amine |
1249453-52-8 | 95% | 5g |
$2940.0 | 2023-06-06 | |
| Enamine | EN300-1295619-10.0g |
2-(3-methoxypropoxy)pyrimidin-5-amine |
1249453-52-8 | 95% | 10g |
$4360.0 | 2023-06-06 | |
| Enamine | EN300-1295619-50mg |
2-(3-methoxypropoxy)pyrimidin-5-amine |
1249453-52-8 | 95.0% | 50mg |
$235.0 | 2023-09-30 | |
| Enamine | EN300-1295619-100mg |
2-(3-methoxypropoxy)pyrimidin-5-amine |
1249453-52-8 | 95.0% | 100mg |
$352.0 | 2023-09-30 |
2-(3-methoxypropoxy)pyrimidin-5-amine Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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